Cas no 94818-03-8 (Neodolabellin)

Neodolabellin structure
Neodolabellin structure
Product Name:Neodolabellin
CAS No:94818-03-8
MF:C20H30O4
MW:334.449806690216
CID:818906
Update Time:2023-08-03

Neodolabellin Chemical and Physical Properties

Names and Identifiers

    • 3,11-Epoxycyclopenta[5,6]cycloundec[1,2-b]oxiren-5(2H)-one,1a,3,4,6,6a,7,8,10,11,11a-decahydro-4-hydroxy-4,6a,11a-trimethyl-7-(1-methylethyl)-,(1aR,3S,4S,6aS,7S,11R,11aS)- (9CI)
    • [1aR,3S,4S,6aS,7S,11R,11aS,(+)]-1aβ,3,4,6,6a,7,8,10,11,11a-Decahydro-4-hydroxy-4,6aα,11aβ-trimethyl-7α-(1-methylethyl)-3,11-epoxycyclopenta[5,6]cycloundeca[1,2-b]oxirene-5(2H)-one
    • Neodolabellin
    • Inchi: 1S/C20H30O4/c1-11(2)13-7-6-12-8-16-20(5)17(24-20)9-15(23-16)19(4,22)14(21)10-18(12,13)3/h6,11,13,15-17,22H,7-10H2,1-5H3/t13-,15-,16+,17+,18+,19+,20-/m0/s1
    • InChI Key: PKCCEKHRJWMLSR-FPDDJKLSSA-N
    • SMILES: O1[C@@H]2C[C@H]3[C@@](C)(C(C[C@]4(C)C(=CC[C@H]4C(C)C)C[C@H]([C@]12C)O3)=O)O

Computed Properties

  • Exact Mass: 334.214
  • Monoisotopic Mass: 334.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1
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